Cas no 2171518-97-9 (4-(1-cyclopropylethyl)(ethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(1-cyclopropylethyl)(ethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171518-97-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6289348
• PubChem ID: 165808233
• Update Time: 2025-05-19

4-(1-cyclopropylethyl)(ethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-cyclopropylethyl)(ethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171518-97-9
• 4-[(1-cyclopropylethyl)(ethyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1501047

• Inchi： 1S/C27H32N2O5/c1-3-29(17(2)18-12-13-18)26(32)24(14-15-25(30)31)28-27(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-24H,3,12-16H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： YRXDGLVLNPECKG-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC)C(C)C1CC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(1-cyclopropylethyl)(ethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-(1-Cyclopropylethyl)(Ethyl)Carbamoyl-4-{(9H-Fluoren-9-Ylmethoxycarbonyl}Amino)Butanoic Acid: A Comprehensive Overview

The compound 4-(1-cyclopropylethyl)(ethyl)carbamoyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by the CAS number 2171518-97-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is notable for its intricate structure, which includes a cyclopropylethyl group, an ethyl carbamoyl moiety, and a fluorenylmethoxycarbonyl (Fmoc) group. The presence of these functional groups makes it a valuable compound in the fields of organic synthesis, drug development, and materials science.

Recent studies have highlighted the importance of cyclopropylethyl groups in enhancing the bioavailability and stability of pharmaceutical compounds. The cyclopropane ring, a three-membered carbon ring, introduces unique strain and reactivity into the molecule, which can be exploited for designing drugs with improved pharmacokinetic profiles. In this compound, the cyclopropylethyl group is attached to an ethyl carbamoyl group, forming a robust structure that can serve as a scaffold for further chemical modifications.

The fluorenylmethoxycarbonyl (Fmoc) group is another critical component of this compound. Fmoc is widely used as a protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. In this molecule, the Fmoc group is attached to an amino butanoic acid backbone, creating a versatile platform for exploring new chemical entities. Recent research has demonstrated that Fmoc-containing compounds can exhibit unique catalytic properties, making them promising candidates for enzyme mimicry and catalytic applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the cyclopropylethyl group through cyclopropanation reactions, the introduction of the Fmoc group via nucleophilic substitution, and the final coupling reaction to form the butanoic acid backbone. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the final product.

In terms of applications, this compound has shown potential in drug delivery systems due to its ability to act as a carrier for bioactive molecules. The ethyl carbamoyl group can serve as a linker for attaching drugs or imaging agents, while the Fmoc group provides stability during transit. Additionally, the compound's structural complexity makes it an attractive candidate for use in supramolecular chemistry, where it can participate in self-assembling structures with potential applications in nanotechnology.

Recent advancements in computational chemistry have enabled researchers to predict the physical and chemical properties of this compound with greater accuracy. Molecular modeling studies have revealed that the compound exhibits favorable solubility profiles and low toxicity, making it suitable for in vivo applications. Furthermore, its ability to form hydrogen bonds with surrounding molecules suggests that it could play a role in stabilizing protein-ligand interactions in drug design.

In conclusion, 4-(1-cyclopropylethyl)(ethyl)carbamoyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a valuable tool for advancing research in organic chemistry, pharmacology, and materials science.